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Compound of Interest

Compound Name:
2-(2,4-Dichlorobenzyl)-1H-

benzo[d]imidazole

CAS No.: 154660-96-5

Cat. No.: B127031

Get Quote

Element Symbol Quantity
Atomic Mass
(amu)

Total Mass
(amu)

Carbon C 14 12.011[1][2] 168.154

Hydrogen H 10 1.008[3][4] 10.080

Chlorine Cl 2 35.453[5] 70.906

Nitrogen N 2 14.007[2][6][7] 28.014

Total 277.154

The calculation for the molecular weight is as follows:

(14 × 12.011) + (10 × 1.008) + (2 × 35.453) + (2 × 14.007) = 277.154 amu

Therefore, the molecular weight of C14H10Cl2N2 is 277.154 g/mol .
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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